Cas no 2172558-97-1 (4-(chloromethyl)-1-(cyclopropylmethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-(cyclopropylmethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole
• CAS No: 2172558-97-1
• MF: C₁₂H₂₀ClN₃
• MW: 241.760301589966
• CID: 5797941
• PubChem ID: 165604778
• Update Time: 2025-10-12

4-(chloromethyl)-1-(cyclopropylmethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-(cyclopropylmethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole
• EN300-1595310
• 2172558-97-1

• Inchi： 1S/C12H20ClN3/c1-9(2)3-6-12-11(7-13)14-15-16(12)8-10-4-5-10/h9-10H,3-8H2,1-2H3
• InChI Key： BVRFDUCHEIWGLX-UHFFFAOYSA-N
• SMILES： ClCC1=C(CCC(C)C)N(CC2CC2)N=N1

Computed Properties

• Exact Mass: 241.1345753g/mol
• Monoisotopic Mass: 241.1345753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-1-(cyclopropylmethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole

4-(Chloromethyl)-1-(Cyclopropylmethyl)-5-(3-Methylbutyl)-1H-1,2,3-Triazole: A Comprehensive Overview

The compound 4-(chloromethyl)-1-(cyclopropylmethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole, identified by the CAS number 2172558-97-1, is a fascinating molecule with a diverse range of applications in modern chemistry. This triazole derivative has garnered significant attention due to its unique structural properties and potential uses in various fields such as pharmaceuticals, agrochemicals, and materials science. In this article, we delve into the structural features, synthesis methods, and recent advancements in the application of this compound.

The molecular structure of 4-(chloromethyl)-1-(cyclopropylmethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole is characterized by a 1H-1,2,3-triazole ring system with three distinct substituents. The chloromethyl group at position 4 introduces electrophilic reactivity, while the cyclopropylmethyl group at position 1 imparts steric bulk and potential for ring-opening reactions. The 3-methylbutyl group at position 5 adds hydrophobicity and enhances the molecule's solubility in organic solvents. These structural features make it a versatile building block for further chemical transformations.

Recent studies have highlighted the importance of triazole derivatives like 4-(chloromethyl)-1-(cyclopropylmethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole in click chemistry. Click chemistry is a rapidly growing field that focuses on the development of efficient and selective reactions for constructing complex molecules. The triazole ring system is particularly valuable due to its stability and ability to participate in various click reactions such as copper-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted alkyne cycloaddition (SPAAC). These reactions are widely used in drug discovery and materials synthesis.

In terms of synthesis, 4-(chloromethyl)-1-(cyclopropylmethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole can be prepared through a variety of methods. One common approach involves the reaction of an azide with an alkyne in the presence of a copper catalyst to form the triazole ring. The substituents can then be introduced via nucleophilic substitution or other functional group transformations. Researchers have optimized these methods to achieve high yields and selectivity.

The physical properties of this compound are also worth noting. Its melting point is relatively high due to the rigid triazole ring system and steric interactions between substituents. The molecule's solubility in organic solvents makes it suitable for various chemical reactions under non-aqueous conditions. Additionally, its stability under mild reaction conditions ensures its utility in both laboratory settings and industrial applications.

In recent years, there has been a surge in interest in using triazole derivatives like 4-(chloromethyl)-1-(cyclopropylmethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole as drug delivery agents. The ability to functionalize the triazole ring with various groups allows for targeted drug delivery systems with enhanced bioavailability. For instance, researchers have explored the use of this compound as a carrier for anticancer drugs due to its ability to bind specific receptors on cancer cells.

Beyond pharmaceutical applications, this compound has also found uses in agrochemicals. Its ability to act as a fungicide or insecticide has been studied extensively. By modifying the substituents on the triazole ring, chemists can tailor its activity against specific pests or pathogens while minimizing environmental impact.

The versatility of 4-(chlorom methyl) strong>-< strong>(cycloprop ylm eth yl) strong>-< strong>(trizol e) strong> extends into materials science as well. Its unique electronic properties make it a promising candidate for use in organic electronics and advanced materials such as polymers or coatings. Recent research has focused on incorporating this compound into polymer matrices to enhance their mechanical strength and thermal stability.

In conclusion,< strong>CAS No 2 7 8 97 97 97 strong>, which corresponds to< strong>4-chloro methyl cyclo prop yl methyl trizol e strong>, represents an important class of compounds with wide-ranging applications across multiple disciplines.
As research continues to uncover new uses for this molecule,
its role in advancing modern chemistry will undoubtedly grow even more significant.